Cas no 2228911-74-6 (5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene)

5-Bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene is a halogenated aromatic compound featuring a bromine substituent at the 5-position and a but-3-yn-2-yl group at the 2-position, along with fluorine atoms at the 1- and 3-positions. This structure offers versatility in synthetic applications, particularly in cross-coupling reactions, where the bromine serves as a reactive site for metal-catalyzed transformations. The alkyne functionality enables further derivatization via click chemistry or Sonogashira coupling, while the difluorinated aromatic core enhances stability and influences electronic properties. Its well-defined reactivity profile makes it a valuable intermediate in pharmaceutical and materials science research, particularly for constructing complex molecular architectures.
5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene structure
2228911-74-6 structure
Product Name:5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene
CAS No:2228911-74-6
MF:C10H7BrF2
MW:245.063389062881
CID:6191670
PubChem ID:165884599
Update Time:2025-05-20

5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene
    • 2228911-74-6
    • EN300-1923666
    • Inchi: 1S/C10H7BrF2/c1-3-6(2)10-8(12)4-7(11)5-9(10)13/h1,4-6H,2H3
    • InChI Key: PXMXSALZZDKTSG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)F)C(C#C)C)F

Computed Properties

  • Exact Mass: 243.96992g/mol
  • Monoisotopic Mass: 243.96992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

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Additional information on 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene

Introduction to 5-Bromo-2-(But-3-yn-2-yl)-1,3-Difluorobenzene (CAS No. 2228911-74-6)

5-Bromo-2-(But-3-yn-2-yl)-1,3-difluorobenzene (CAS No. 2228911-74-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a bromine atom, a butynyl group, and two fluorine atoms, which collectively contribute to its diverse chemical properties and potential applications.

The synthesis of 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene typically involves a series of well-defined chemical reactions. One common approach is the sequential functionalization of a brominated aromatic compound followed by the introduction of the butynyl and difluoro substituents. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the realm of medicinal chemistry, 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene has shown promise as a key intermediate in the development of novel therapeutic agents. The presence of the bromine atom and the difluoro substituents provides opportunities for further functionalization, enabling the synthesis of a wide range of bioactive molecules. For instance, recent studies have explored its use in the design of inhibitors targeting specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

The butynyl group in 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene is particularly noteworthy due to its ability to undergo click chemistry reactions. Click chemistry, a concept introduced by K. Barry Sharpless, has revolutionized the field of organic synthesis by providing rapid and efficient methods for constructing complex molecules. The butynyl group can readily react with azides to form 1,2,3-triazoles, which are known for their stability and biological activity. This property makes 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene an attractive building block for drug discovery and development.

Beyond its applications in medicinal chemistry, 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene has also found utility in materials science. The combination of bromine and fluorine atoms imparts unique electronic and physical properties to the compound, making it suitable for use in various advanced materials. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Recent studies have evaluated the environmental fate and toxicity of 5-bromo-2-(but-3-yn-2-yl)-1,3-difluorobenzene. These studies have shown that while the compound is stable under typical laboratory conditions, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are also exploring ways to synthesize this compound using greener methods to reduce its ecological footprint.

In conclusion, 5-bromo-2-(but-3-yenyl)-1,3-difluorobenzene (CAS No. 2228911-74-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features enable a wide range of applications, from drug discovery to advanced materials development. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.

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